N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide

• IUPAC Name: N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C15H17F3N2O3/c16-15(17,18)11-3-1-2-4-12(11)19-13(21)20-7-5-14(6-8-20)22-9-10-23-14/h1-4H,5-10H2,(H,19,21)
• InChI Key: LSFISSHKXPGDAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C15H17F3N2O3
• Molecular Weight: 330.30 g/mol

Description

N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide, also known as TFPAC, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. TFPAC is a spirocyclic compound that contains a trifluoromethyl group and a carboxamide moiety. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide is not fully understood, but it is believed to act by inhibiting specific enzymes and proteins involved in various biological processes. N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in regulating gene expression. By inhibiting HDACs, N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide can modulate the expression of various genes, including those involved in cancer cell growth and viral replication.
Biochemical and Physiological Effects:
N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of gene expression, inhibition of cell growth, and induction of apoptosis in cancer cells. Additionally, N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to inhibit viral replication and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has several advantages for lab experiments, including its ease of synthesis and availability. Additionally, N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to exhibit potent biological activities at low concentrations, making it an attractive compound for drug discovery and development. However, N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research involving N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide. One area of interest is the development of N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide-based drugs for the treatment of cancer and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide and its potential applications in other biological processes. Finally, the development of new methods for synthesizing N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide and its derivatives may lead to the discovery of new compounds with even greater biological activities.

Synthesis Methods

N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide can be synthesized using various methods, including the reaction of 2-(trifluoromethyl)aniline with 1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylic acid. This reaction is carried out under specific conditions and yields N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide as a white solid. Other methods of synthesis include the use of different starting materials and reaction conditions.

Scientific Research Applications

N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been studied extensively for its potential applications in drug discovery and development. This compound has been shown to exhibit various biological activities, including antitumor, anti-inflammatory, and antiviral properties. N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been tested against different types of cancer cells and has shown promising results in inhibiting their growth. Additionally, N-[2-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been studied as a potential treatment for viral infections, including HIV and hepatitis C.